Oxcarbazepine N-β-D-Glucuronide
Oxcarbazepine N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1260595-39-8
VCID:
VC0027393
InChI:
InChI=1S/C21H20N2O8/c24-14-9-10-5-1-3-7-12(10)23(13-8-4-2-6-11(13)14)21(30)22-19-17(27)15(25)16(26)18(31-19)20(28)29/h1-8,15-19,25-27H,9H2,(H,22,30)(H,28,29)/t15-,16-,17+,18-,19+/m0/s1
SMILES:
C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C21H20N2O8
Molecular Weight:
428.397
Oxcarbazepine N-β-D-Glucuronide
CAS No.: 1260595-39-8
Reference Standards
VCID: VC0027393
Molecular Formula: C21H20N2O8
Molecular Weight: 428.397
CAS No. | 1260595-39-8 |
---|---|
Product Name | Oxcarbazepine N-β-D-Glucuronide |
Molecular Formula | C21H20N2O8 |
Molecular Weight | 428.397 |
IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(5-oxo-6H-benzo[b][1]benzazepine-11-carbonyl)amino]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H20N2O8/c24-14-9-10-5-1-3-7-12(10)23(13-8-4-2-6-11(13)14)21(30)22-19-17(27)15(25)16(26)18(31-19)20(28)29/h1-8,15-19,25-27H,9H2,(H,22,30)(H,28,29)/t15-,16-,17+,18-,19+/m0/s1 |
Standard InChIKey | WWQCHHFYIDCMSO-QXCZDIPSSA-N |
SMILES | C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 5-(Aminocarbonyl)-5H-dibenz[b,f]azepin-10-yl N-β-D-Glucopyranosiduronic Acid; 1-Deoxy-1-[[(10,11-dihydro-10-oxo-5H-dibenz[b,f]azepin-5-yl)carbonyl]amino]-β-D-glucopyranuronic Acid; |
Last Modified | Aug 20 2021 |
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